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Compound of Interest

Compound Name: Einecs 234-095-7
CAS No.: 10532-56-6
Cat. No.: B12687881
Get Quote
. J

Substance Identity: Flurenol-dimethylammonium CAS Number: 10532-56-6 Chemical Family:
Morphactin (Plant Growth Regulator)[1]

Executive Safety Summary

Einecs 234-095-7 is a morphactin-based plant growth regulator utilized in agricultural research
and herbicide development.[1] While often biologically active at low concentrations, its
formulation as a dimethylamine salt introduces specific handling risks, particularly regarding
potential skin sensitization and respiratory irritation. This guide synthesizes field-proven
protocols to ensure zero-exposure handling in a laboratory setting.

Hazard Characterization (GHS Framework)

o Health Hazards: Causes skin irritation (H315), causes serious eye irritation (H319), may
cause respiratory irritation (H335).

e Physical Hazards: Stable under normal conditions; however, reaction with strong bases may
liberate dimethylamine (flammable/corrosive gas).
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» Environmental: Harmful to aquatic life with long-lasting effects (H412).[1][2]

Personal Protective Equipment (PPE) Matrix

Selection of PPE must be driven by the specific phase of experimentation. The following matrix

correlates operational risk with required protection levels.

Protection Zone

PPE Requirement

Technical
Specification

Rationale

Dermal (Hands)

Primary: Nitrile (0.11
mm)Secondary:
Laminate (Silver
Shield)

Breakthrough: >480
minStandard: EN 374

Nitrile provides tactile
sensitivity for
weighing; Laminate
liners required for
stock solution
preparation to prevent
permeation by organic
solvents (e.g.,
DMSO).[1]

Ocular/Face

Chemical Safety
Goggles

Standard: ANSI Z87.1
/ EN 166

Prevents exposure to
fine particulates
during weighing and
splashes during

solubilization.

Respiratory

N95 / P2 Respirator

Standard: NIOSH N95
/ EN 149 FFP2

Essential when
handling the
lyophilized powder to
prevent inhalation of

airborne particulates.

Body Defense

Lab Coat (High-Neck)

Material: Poly-cotton

or Tyvek

Ensures coverage of
the neck and wrists;
Tyvek recommended
if handling quantities
>10g.[1]
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Operational Handling Protocol

This workflow ensures scientific integrity by preventing cross-contamination while maximizing
operator safety.

Phase A: Pre-Operational Verification

» Engineering Controls: Verify Fume Hood velocity is 0.5 m/s (100 fpm).

o Neutralization Check: Prepare a spill kit containing an inert absorbent (vermiculite) and a
weak acid neutralizer (citric acid) in case of dimethylamine liberation.

Phase B: Solubilization Workflow

e Solvent Selection: Flurenol-dimethylammonium is highly soluble in water and polar organic
solvents.

e Step 1: Weigh the required mass inside the fume hood. Do not weigh on an open bench.
o Step 2: Add solvent (e.g., water or buffer) slowly to the solid.

o Step 3: Vortex in a closed tube. Note: Avoid sonication in open vessels to prevent
aerosolization.

Phase C: Waste Disposal & Deactivation

e Segregation: Collect aqueous waste in a container marked "Non-Halogenated Organic -
Toxic."

o Deactivation: For minor residues, treat with a dilute acidic solution (pH 4-5) to ensure the
amine component is protonated and non-volatile before disposal.[1]

Visualized Safety Logic

The following diagram illustrates the decision-making process for PPE selection and spill
response, ensuring immediate logical reaction to changing conditions.
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Handling Einecs 234-095-7

Physical State?
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Caption: Decision logic for PPE selection based on physical state and immediate spill response
protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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